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Compound of Interest

Compound Name: Triadimenol A

CAS No.: 89482-17-7

Cat. No.: B3431228

Get Quote

Executive Summary & Chemical Identity
Triadimenol A (specifically the 1RS, 2SR diastereomeric pair of Triadimenol) is a systemic

triazole fungicide commonly used in agricultural research and drug development for its sterol

biosynthesis inhibition properties.

While chemically similar to its isomer Triadimenol B, Triadimenol A is often the biologically

dominant form. For disposal purposes, it must be treated as a Halogenated Organic Hazardous

Waste. Its high stability in soil and water, combined with reproductive toxicity risks, mandates a

zero-tolerance policy for drain disposal.
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Property Value Disposal Implication

CAS Number 55219-65-3
Unique identifier for waste

labeling.

Molecular Formula C₁₄H₁₈ClN₃O₂

Contains Chlorine and

Nitrogen.[1][2] Incineration

requires scrubbers for HCl and

NOx.

Water Solubility Low (~62 mg/L)

Precipitates in aqueous waste;

requires organic solvent

rinsing.

Log P (Octanol/Water) 3.2
Lipophilic; bioaccumulates.

High Aquatic Toxicity.

Flash Point >100°C
Generally non-flammable, but

combustible.

Hazard Assessment (The "Why" Behind the
Protocol)
Effective safety relies on understanding causality. We do not simply follow rules; we mitigate

specific molecular risks.

Reproductive Toxicity (H361): Triadimenol is suspected of damaging fertility or the unborn

child.[2][3] Implication: All solid waste (gloves, weigh boats) must be double-bagged to

prevent dust inhalation or dermal contact during waste transfer.

Aquatic Toxicity (H411): It is toxic to aquatic life with long-lasting effects.[4] Implication:Strict

"No Drain" Policy. Even trace amounts in rinse water can contaminate municipal water

treatment systems, which are not designed to filter triazole rings.

Halogen Content: The presence of the chlorophenoxy group classifies this as Halogenated

Waste. Implication: It cannot be mixed with general non-halogenated solvents (like pure

acetone or methanol) if the disposal facility segregates them, as halogenated waste requires

higher incineration temperatures (>1100°C) to prevent dioxin formation.
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Waste Segregation Workflow
Proper segregation reduces disposal costs and prevents dangerous cross-reactions.

Triadimenol A Waste Generated

Determine Physical State

Solid Waste
(Powder, PPE, Wipes)

Liquid Waste
(Stock solutions, HPLC effluent)

Sharps
(Needles, Glass)

Double Bag (Polyethylene)
Label: Toxic Solid Solvent Type? Puncture-Proof Bin

Label: Chemically Contaminated Sharps

Halogenated Stream
(Contains DCM, Chloroform, or High Conc. Triadimenol)

Default / Safe Choice

Non-Halogenated Stream
(Only if <0.1% Triadimenol in MeOH/Water)

Trace only

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Triadimenol A waste streams. Note that

"Halogenated" is the default safe choice for liquid waste containing this compound.

Detailed Disposal Procedures
A. Liquid Waste (Stock Solutions & Mother Liquors)
The Standard: Incineration is the only acceptable destruction method.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3431228/docs?utm_src=pdf-body-img#technical-guide-safe-disposal-and-management-of-triadimenol-a
https://www.benchchem.com/product/b3431228/docs?utm_src=pdf-body#technical-guide-safe-disposal-and-management-of-triadimenol-a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Selection: Use High-Density Polyethylene (HDPE) or amber glass containers.

Avoid metal containers if the solution is acidic.

Labeling: Affix a hazardous waste label immediately upon the first drop entering the

container.

Constituents: "Halogenated Solvent Mixture (Contains Triadimenol)."

Hazard Checkboxes: Toxic, Irritant, Environmental Hazard.

Headspace: Leave at least 10% headspace in the bottle to allow for vapor expansion.

Rinsing: When the primary reagent bottle is empty, triple rinse it with a small volume of

compatible solvent (e.g., acetone). Pour the rinsate into the hazardous waste container, NOT

down the sink. Deface the original label before discarding the empty bottle.

B. Solid Waste (Contaminated Debris)
The Standard: Containment of dust.

Collection: Collect weigh boats, contaminated gloves, and bench paper in a dedicated solid

waste bag inside a fume hood.

Sealing: When full, "gooseneck" seal the bag with tape. Place this bag inside a second clear

polyethylene bag (double-bagging) to ensure no dust escapes during transport.

Disposal: Place in the lab's solid hazardous waste drum.

C. Spill Management Protocol
The Standard: Dry cleanup to prevent environmental release.

1. Alert & Isolate
(Evacuate immediate area)

2. Don PPE
(Nitrile gloves, Lab coat, N95/Respirator)

3. Contain
(Do NOT use water)

4. Absorb/Sweep
(Use damp paper towels or absorbent pads)

5. Decontaminate
(Scrub with detergent + water)

6. Dispose
(All materials into HazWaste)
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Figure 2: Emergency response workflow for Triadimenol spills.[4][5][6] Water is strictly

prohibited until the bulk material is removed.

Critical Spill Note: If Triadimenol powder is spilled, cover it with damp paper towels before

sweeping to prevent the generation of airborne dust. Do not use a brush and dustpan on dry

powder.

Regulatory & Compliance Codes
Ensure your waste manifest includes the following classifications to remain compliant with

federal and international standards.

Regulatory Body Classification Code/Note

US EPA (RCRA) Hazardous Waste

Not P/U listed, but regulated

as Toxic and Halogenated. Use

generic organic waste codes if

specific pesticide codes are

unavailable.

EU CLP Aquatic Chronic 2
H411: Toxic to aquatic life with

long lasting effects.

DOT (Transport)
Environmentally Hazardous

Substance

UN 3077 (Solid) or UN 3082

(Liquid).

Waste Stream Incineration

Must be incinerated at a facility

permitted for halogenated

organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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